Cas no 2095501-92-9 (Isoleucine)

• Product Name: Isoleucine
• CAS No: 2095501-92-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00066681
• CID: 4637739
• PubChem ID: 791
• Update Time: 2025-11-02

Isoleucine Chemical and Physical Properties

Names and Identifiers

• Isoleucine

• MDL： MFCD00066681
• Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
• InChI Key： AGPKZVBTJJNPAG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)C(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Isoleucine

Exploring the Versatility of Isoleucine (CAS No. 2095501-92-9): A Key Amino Acid in Health and Nutrition

Isoleucine (CAS No. 2095501-92-9) is one of the nine essential amino acids that play a critical role in human health and nutrition. As a branched-chain amino acid (BCAA), Isoleucine is widely recognized for its contributions to muscle metabolism, energy production, and overall physiological balance. This article delves into the properties, applications, and emerging trends surrounding this vital compound, addressing common queries such as "Isoleucine benefits" and "Isoleucine in sports nutrition."

Chemically, Isoleucine is classified as an aliphatic amino acid with the molecular formula C₆H₁₃NO₂. Its unique structure enables it to participate in various biochemical pathways, making it indispensable for protein synthesis and metabolic regulation. Researchers and healthcare professionals often highlight its role in "Isoleucine for muscle recovery" and "Isoleucine deficiency symptoms," which are trending topics in nutritional science.

The applications of Isoleucine extend beyond basic nutrition. In the fitness industry, it is a staple in "BCAA supplements" due to its ability to enhance endurance and reduce muscle fatigue. Studies have shown that Isoleucine works synergistically with leucine and valine to promote muscle protein synthesis, a fact frequently searched under terms like "best BCAA ratio for muscle growth." Additionally, its role in glucose metabolism has sparked interest in "Isoleucine and blood sugar control," particularly among individuals managing metabolic health.

From an industrial perspective, Isoleucine is produced through fermentation processes using microbial strains such as Escherichia coli or Corynebacterium glutamicum. This method aligns with the growing demand for "sustainable amino acid production," a hot topic in biotechnology. The compound's purity and bioavailability are critical factors for manufacturers, as highlighted by searches for "high-quality Isoleucine suppliers."

In recent years, the demand for Isoleucine has surged in the nutraceutical and pharmaceutical sectors. Its inclusion in "clinical nutrition formulas" and "wound healing products" underscores its therapeutic potential. Consumers increasingly seek information on "Isoleucine-rich foods" like eggs, soy protein, and dairy, reflecting a shift toward natural sources of essential nutrients.

Market trends indicate a rising interest in personalized nutrition, where Isoleucine plays a pivotal role. Queries such as "Isoleucine dosage for athletes" and "Isoleucine vegan sources" demonstrate its relevance in tailored dietary plans. Furthermore, advancements in analytical techniques, such as HPLC and mass spectrometry, have improved the accuracy of "Isoleucine quantification" in products, ensuring compliance with regulatory standards.

Environmental sustainability is another key focus area. The fermentation-based production of Isoleucine reduces reliance on petrochemicals, aligning with global initiatives for "green chemistry in amino acid synthesis." This aspect resonates with eco-conscious consumers searching for "eco-friendly supplements."

To summarize, Isoleucine (CAS No. 2095501-92-9) is a multifaceted amino acid with applications spanning sports nutrition, healthcare, and sustainable manufacturing. Its growing prominence in "personalized health solutions" and "biotechnological innovations" ensures its continued relevance in science and industry. For those exploring "Isoleucine vs. other BCAAs" or "Isoleucine in plant-based diets," this compound remains a cornerstone of modern nutritional science.